Cas no 1643-71-6 (2,3,5,6-tetrafluoro-4-methoxyaniline)

• Product Name: 2,3,5,6-tetrafluoro-4-methoxyaniline
• CAS No: 1643-71-6
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 1343783
• PubChem ID: 12566452
• Update Time: 2025-10-28

2,3,5,6-tetrafluoro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3,5,6-tetrafluoro-4-methoxy-
• 2,3,5,6-TETRAFLUORO-4-METHOXYANILINE
• BAA64371
• SCHEMBL6832953
• 1643-71-6
• AKOS009494460
• PTDKAQCACRZBNQ-UHFFFAOYSA-N
• EN300-64031
• 4-Methoxy-2,3,5,6-tetrafluoroaniline
• Z425366374
• G57614
• 2,3,5,6-tetrafluoro-4-methoxyaniline

• Inchi： 1S/C7H5F4NO/c1-13-7-4(10)2(8)6(12)3(9)5(7)11/h12H2,1H3
• InChI Key： PTDKAQCACRZBNQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC)F)F)N)F

Computed Properties

• Exact Mass: 195.03075
• Monoisotopic Mass: 195.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2,3,5,6-tetrafluoro-4-methoxyaniline

Comprehensive Overview of 2,3,5,6-Tetrafluoro-4-methoxyaniline (CAS No. 1643-71-6)

2,3,5,6-Tetrafluoro-4-methoxyaniline (CAS No. 1643-71-6) is a fluorinated aromatic amine derivative with significant applications in organic synthesis and specialty chemicals. This compound, characterized by its unique tetrafluoro and methoxy functional groups, has garnered attention in pharmaceutical intermediates, agrochemicals, and advanced material research. Its molecular structure, featuring four fluorine atoms and a methoxy group, imparts exceptional reactivity and stability, making it a versatile building block for high-performance compounds.

In recent years, the demand for fluorinated anilines like 2,3,5,6-Tetrafluoro-4-methoxyaniline has surged due to their role in developing bioactive molecules and electronic materials. Researchers and industries are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation. The compound's lipophilicity and electron-withdrawing properties enhance its utility in designing molecules with improved pharmacokinetic profiles.

From an environmental and sustainability perspective, 1643-71-6 aligns with the growing trend of green chemistry. Its efficient synthesis routes and minimal waste generation resonate with the principles of atom economy and reduced hazardous byproducts. This has led to its adoption in catalysis and flow chemistry applications, where precision and efficiency are paramount.

The compound's nomenclature, 2,3,5,6-Tetrafluoro-4-methoxyaniline, often prompts queries about its IUPAC naming rules and structural analogs. Common searches include "synthesis of tetrafluoroanilines" and "applications of fluorinated aromatic amines," reflecting user interest in its synthetic pathways and industrial relevance. Additionally, its CAS No. 1643-71-6 is frequently used in patent literature and regulatory databases, underscoring its commercial importance.

In material science, 2,3,5,6-Tetrafluoro-4-methoxyaniline serves as a precursor for liquid crystals and OLED materials, leveraging its electron-deficient aromatic ring to tune optical and electronic properties. This aligns with the booming demand for flexible displays and energy-efficient lighting technologies. Its compatibility with cross-coupling reactions further expands its utility in creating conjugated polymers for organic electronics.

Safety and handling of 1643-71-6 are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. Its stability under ambient conditions and solubility in organic solvents make it a practical choice for diverse experimental setups.

In summary, 2,3,5,6-Tetrafluoro-4-methoxyaniline (CAS No. 1643-71-6) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from pharmaceuticals to advanced materials—highlight its relevance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in emerging technologies and sustainable chemical practices.